[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate

• IUPAC Name: [3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C19H22BrNO11/c1-8(22)21-15-17(29-11(4)25)16(28-10(3)24)13(7-27-9(2)23)31-19(15)32-18(26)12-5-6-14(20)30-12/h5-6,13,15-17,19H,7H2,1-4H3,(H,21,22)
• InChI Key: KMDDASWMWCXTDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC(=O)C2=CC=C(O2)Br)COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C19H22BrNO11
• Molecular Weight: 520.3 g/mol
• CAS No.: 1094864-24-0

Description

This compound features a highly substituted oxan (pyranose) ring core with acetylated hydroxyl groups at positions 4, 5, and 6-(hydroxymethyl), an acetamido group at position 3, and a 5-bromofuran-2-carboxylate ester at position 2.

Biological Activity

The compound [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate has garnered attention in pharmaceutical research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antibacterial properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C29H42N2O18
• Molecular Weight : 706.646 g/mol
• CAS Number : 475502-13-7

Biological Activity Overview

The biological activity of this compound has been primarily investigated in the context of its antibacterial properties. Research indicates that it exhibits significant activity against various strains of bacteria, including both Gram-positive and Gram-negative organisms.

Antibacterial Activity

Studies have demonstrated that the compound can compete effectively with established antibiotics like kanamycin. It shows promise against multi-resistant strains of microorganisms, which is critical given the rising concern over antibiotic resistance.

Table 1: Antibacterial Efficacy Against Various Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	62.5 µg/mL
Enterococcus faecalis	78.12 µg/mL
Staphylococcus aureus	50 µg/mL
Salmonella typhimurium	100 µg/mL

The exact mechanism by which [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 5-bromofuran-2-carboxylate exerts its antibacterial effects is still under investigation. However, preliminary studies suggest that it may inhibit bacterial cell wall synthesis or interfere with protein synthesis, similar to other antibiotics.

Case Studies

• Study on Antibacterial Properties :
  • A study published in Voprosy khimii i khimicheskoi tekhnologii evaluated the antibacterial activity of various synthesized compounds, including derivatives of the target compound. Results indicated strong inhibition against strains from the Enterobacteriaceae and Staphylococcaceae families, suggesting its potential as a broad-spectrum antibiotic alternative .
• In Vitro Testing :
  • In vitro tests conducted on cryogenic strains revealed that the compound could inhibit growth effectively at concentrations comparable to those used for traditional antibiotics. This positions it as a candidate for further development in treating resistant bacterial infections .
• Pharmacological Studies :
  • Additional pharmacological studies have highlighted its low toxicity profile and high selectivity towards pathogenic bacteria, making it a suitable candidate for drug development aimed at treating infections without significant side effects .

Comparison with Similar Compounds

Structural Analogs with Mercury Substituents

Several mercury-containing compounds from the Pharos Project share the acetylated oxan backbone but differ in substituents:

Compound (CAS No.)	Key Structural Differences	Potential Properties/Applications
[4,5-diacetyloxy-6-(acetyloxymethyl)-2-methoxyoxan-3-yl]-iodomercury* (4706-08-5)	Mercury-iodide at position 3, methoxy at position 2	Heavy metal toxicity; historical antimicrobial use
[4,5-DIACETYLOXY-6-(ACETYLOXYMETHYL)-2-PROPOXY-OXAN-3-YL]MERCURY HAC* (4773-91-5)	Mercury with propoxy group at position 2	Potential enzyme inhibition due to Hg-thiol interactions
chloro-[4,5-diacetyloxy-6-(acetyloxymethyl)-2-methoxyoxan-3-yl]mercury* (6641-37-8)	Chloromercury at position 3, methoxy at position 2	High molecular weight; possible catalytic applications

Key Differences :

• The target compound replaces mercury with a 5-bromofuran-2-carboxylate ester, eliminating heavy metal toxicity risks.
• Bromine’s electronegativity may enhance halogen bonding compared to mercury’s covalent binding tendencies.
• Acetamido (position 3) vs.

Non-Mercury Analogs with Furan/Ester Groups

A benzofuran-linked oxane derivative () shares esterification at the oxan ring but differs in substituents:

• Structure : {3,4,5-trihydroxyoxane-2-carboxylic acid linked to 5-hydroxy-1-benzofuran-6-yl}.
• Comparison :
  • The benzofuran group lacks bromine, reducing electrophilicity.
  • Hydroxyl groups (vs. acetyl groups) increase hydrophilicity, impacting bioavailability .